Cas no 1808732-48-0 (N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide)

• Product Name: N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide
• CAS No: 1808732-48-0
• MF: C₁₈H₂₈N₂O
• MW: 288.427724838257
• CID: 6245861
• PubChem ID: 102557435
• Update Time: 2025-10-31

N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide
• EN300-6534893
• AKOS033171458
• Z1220401180
• N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxamide
• 1808732-48-0

• Inchi： 1S/C18H28N2O/c1-12(2)9-14-15(17(14,4)5)16(21)20-18(11-19)8-6-7-13(3)10-18/h9,13-15H,6-8,10H2,1-5H3,(H,20,21)
• InChI Key： HWZUYTMXTHSULC-UHFFFAOYSA-N
• SMILES： O=C(C1C(/C=C(\C)/C)C1(C)C)NC1(C#N)CCCC(C)C1

Computed Properties

• Exact Mass: 288.220163521g/mol
• Monoisotopic Mass: 288.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide

N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide (CAS No. 1808732-48-0): A Comprehensive Overview

N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide (CAS No. 1808732-48-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a complex organic molecule with a unique structure that offers promising potential in various therapeutic applications.

The chemical structure of N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide is characterized by a cyclohexane ring substituted with a cyano group and a methyl group, along with a cyclopropane ring containing two methyl groups and a 2-methylpropenyl group. This intricate arrangement of functional groups contributes to the compound's unique pharmacological properties and biological activity.

Recent studies have highlighted the potential of N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide has demonstrated potential as an analgesic agent. Preclinical studies have indicated that it can reduce pain sensitivity in animal models of chronic pain, suggesting its utility in managing conditions such as neuropathic pain and osteoarthritis. The mechanism of action appears to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its anti-inflammatory and analgesic properties, N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxamide has also shown promise in the field of oncology. Preliminary studies have indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. While these findings are preliminary, they suggest that N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylpropenyl)cyclopropane carboxamide may have potential as an anticancer agent.

The safety profile of N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylpropenyl)cyclopropane carboxamide is another important aspect of its evaluation. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, N-(1-cyano-3-methylcyclohexyl)-2,2-dimethyl-3-(2-methylpropenyl)cyclopropane carboxamide (CAS No. 1808732-48-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, pain management, and oncology. As more studies are conducted, it is likely that additional therapeutic uses for this compound will be discovered, potentially leading to new treatments for various diseases.